Cas no 2228803-04-9 (tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate
• CAS No: 2228803-04-9
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6396397
• PubChem ID: 165657656
• Update Time: 2025-06-08

tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate
• EN300-1895696
• 2228803-04-9
• tert-butyl 2-[5-(2-methylcyclopropyl)furan-2-yl]piperazine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-11-9-12(11)14-5-6-15(21-14)13-10-18-7-8-19(13)16(20)22-17(2,3)4/h5-6,11-13,18H,7-10H2,1-4H3
• InChI Key： IRSZMUWDVAHELK-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate (CAS No. 2228803-04-9)

Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate, identified by its CAS number 2228803-04-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly its tert-butyl and furan moieties, contribute to its unique chemical properties and reactivity, which are being explored for various applications.

The chemical structure of Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate consists of a piperazine ring linked to a furan moiety, which is further substituted with a 2-methylcyclopropyl group. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. This feature is particularly important in drug design, as it can influence the compound's pharmacokinetic profile and bioavailability.

In recent years, there has been growing interest in the development of novel psychoactive substances that target the central nervous system. Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate has been investigated for its potential role in this area due to its structural similarity to known psychoactive compounds. However, it is essential to note that such research is conducted under strict ethical guidelines and regulatory oversight to ensure safety and efficacy.

The synthesis of Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The introduction of the furan ring into the piperazine backbone is a critical step, as it imparts specific electronic and steric properties to the molecule. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate is its potential as a lead compound for drug discovery. Researchers have utilized computational methods to predict its binding affinity to various biological targets, including neurotransmitter receptors and enzymes. These predictions have guided experimental efforts to optimize the compound's pharmacological properties.

The pharmacological profile of Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate has been studied in both in vitro and in vivo models. Initial findings suggest that it may exhibit effects on serotonin and dopamine pathways, which are implicated in mood regulation and cognitive function. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, Tert-butyl 2-5-(2-methylcyclopropyl)furan-2-ylpiperazine-1-carboxylate (CAS No. 2228803-04-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of complex biological systems continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutic strategies.